Cas no 17673-50-6 (Octadecanoic acid,(9Z)-9-octadecen-1-yl ester)
Octadecanoic acid,(9Z)-9-octadecen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,(9Z)-9-octadecen-1-yl ester
- Oleyl Stearate
- cis-9-Octadecenyl-stearat
- Oleyl-stearat
- Stearic acid oleyl ester
- (Z)-octadec-9-enyl stearate
- Stearic acid (Z)-9-octadecenyl ester
- 9-octadecenylester,(z)-octadecanoicaci
- Octadecanoic acid (Z)-9-octadecenyl ester
- OLEYL STEARATE [INCI]
- [(Z)-octadec-9-enyl] octadecanoate
- AS-77146
- LMFA07010157
- [(E)-octadec-9-enyl] octadecanoate
- Octadecanoic acid, 9-octadecenyl ester
- Q27276121
- cis-9-Octadecenyl Stearate
- D92930
- (Z)-Octadec-9-en-1-yl stearate
- UNII-D5E6VT6I0E
- 17673-50-6
- SCHEMBL127134
- Stearic acid, 9-octadecenyl ester, (Z)-
- EINECS 241-652-8
- D5E6VT6I0E
- WE(18:1(9Z)/18:0)
- Octadecanoic acid, 9-octadecenyl ester, (Z)-
- (9Z)-9-Octadecenyl stearate #
- 9-OCTADECEN-1-OL, STEARATE, (Z)-
- DTXCID701024395
- STEARIC ACID, CIS-9-OCTADECENYL ESTER
- AEC OLEYL STEARATE
- NS00013926
- Octadecanoic acid, (9Z)-9-octadecen-1-yl ester
- 9Z-octadecenyl octadecanoate
- Octadecanoic acid, (9Z)-9-octadecenyl ester
- CHEBI:165705
- DTXSID80884981
-
- MDL: MFCD28155541
- Inchi: 1S/C36H70O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-35H2,1-2H3/b19-17-
- InChI Key: YYDZACXIVKPEAI-ZPHPHTNESA-N
- SMILES: O(C(CCCCCCCCCCCCCCCCC)=O)CCCCCCCC/C=C\CCCCCCCC
Computed Properties
- Exact Mass: 534.53800
- Monoisotopic Mass: 534.53758147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 38
- Rotatable Bond Count: 33
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 12.82860
Octadecanoic acid,(9Z)-9-octadecen-1-yl ester Customs Data
- HS CODE:2915709000
- Customs Data:
China Customs Code:
2915709000Overview:
2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Content of stearic acid and palmitic acid
Summary:
2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Octadecanoic acid,(9Z)-9-octadecen-1-yl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 45-1838-13-1g |
Oleyl Stearate |
17673-50-6 | >99% | 1g |
€170.00 | 2025-03-07 | |
| Larodan | 45-1838-9-100mg |
Oleyl Stearate |
17673-50-6 | >99% | 100mg |
€58.00 | 2025-03-07 | |
| eNovation Chemicals LLC | D754949-100mg |
Octadecanoic acid, (9Z)-9-octadecen-1-yl ester |
17673-50-6 | 95%+ | 100mg |
$165 | 2024-06-07 | |
| eNovation Chemicals LLC | D754949-250mg |
Octadecanoic acid, (9Z)-9-octadecen-1-yl ester |
17673-50-6 | 95%+ | 250mg |
$220 | 2024-06-07 | |
| eNovation Chemicals LLC | D754949-1g |
Octadecanoic acid, (9Z)-9-octadecen-1-yl ester |
17673-50-6 | 95%+ | 1g |
$465 | 2024-06-07 | |
| Aaron | AR0025KY-100mg |
Octadecanoic acid, (9Z)-9-octadecen-1-yl ester |
17673-50-6 | 95% | 100mg |
$122.00 | 2025-02-10 | |
| Aaron | AR0025KY-250mg |
Octadecanoic acid, (9Z)-9-octadecen-1-yl ester |
17673-50-6 | 95% | 250mg |
$208.00 | 2025-02-10 | |
| Aaron | AR0025KY-1g |
Octadecanoic acid, (9Z)-9-octadecen-1-yl ester |
17673-50-6 | 95% | 1g |
$468.00 | 2025-02-10 | |
| 1PlusChem | 1P0025CM-100mg |
Octadecanoic acid, (9Z)-9-octadecen-1-yl ester |
17673-50-6 | 95%+ | 100mg |
$153.00 | 2024-06-19 | |
| 1PlusChem | 1P0025CM-250mg |
Octadecanoic acid, (9Z)-9-octadecen-1-yl ester |
17673-50-6 | 95%+ | 250mg |
$230.00 | 2024-06-19 |
Octadecanoic acid,(9Z)-9-octadecen-1-yl ester Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Octadecanoic acid,(9Z)-9-octadecen-1-yl ester
Recent Advances in the Study of Octadecanoic acid,(9Z)-9-octadecen-1-yl ester (CAS: 17673-50-6) in Chemical Biology and Pharmaceutical Research
Octadecanoic acid,(9Z)-9-octadecen-1-yl ester (CAS: 17673-50-6) is a fatty acid ester that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, also known as oleyl stearate, is a derivative of stearic acid and oleyl alcohol, and it exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its role in drug delivery systems, lipid metabolism, and as a bioactive molecule in therapeutic interventions.
One of the key areas of research involving Octadecanoic acid,(9Z)-9-octadecen-1-yl ester is its use in lipid-based drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that this compound can enhance the bioavailability of poorly water-soluble drugs by forming stable micelles and liposomes. The study highlighted its ability to improve drug solubility and permeability, making it a valuable excipient in formulations for oral and transdermal drug delivery. Furthermore, its biocompatibility and low toxicity profile were confirmed through in vitro and in vivo experiments, underscoring its potential for clinical applications.
Another significant development is the investigation of Octadecanoic acid,(9Z)-9-octadecen-1-yl ester in the context of lipid metabolism and metabolic disorders. Research published in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids in 2022 revealed that this compound modulates the activity of key enzymes involved in fatty acid synthesis and oxidation. The study suggested that it could serve as a regulator of lipid homeostasis, offering therapeutic potential for conditions such as obesity and non-alcoholic fatty liver disease (NAFLD). These findings were supported by metabolomic analyses, which showed altered lipid profiles in treated animal models.
In addition to its metabolic effects, Octadecanoic acid,(9Z)-9-octadecen-1-yl ester has been studied for its anti-inflammatory and antioxidant properties. A 2023 paper in Free Radical Biology and Medicine reported that this compound can scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines in macrophage cells. The study proposed that its mechanism of action involves the modulation of NF-κB and Nrf2 signaling pathways, which are critical in inflammation and oxidative stress responses. These properties position it as a potential candidate for developing therapies for chronic inflammatory diseases.
Despite these promising findings, challenges remain in the clinical translation of Octadecanoic acid,(9Z)-9-octadecen-1-yl ester. Issues such as large-scale synthesis, stability under physiological conditions, and precise targeting need to be addressed. Ongoing research is focusing on optimizing its formulation and delivery methods to overcome these hurdles. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully unlock the therapeutic potential of this compound.
In conclusion, Octadecanoic acid,(9Z)-9-octadecen-1-yl ester (CAS: 17673-50-6) represents a versatile molecule with broad applications in chemical biology and pharmaceutical research. Its roles in drug delivery, lipid metabolism, and inflammation highlight its multifaceted potential. Future studies should aim to elucidate its mechanisms of action further and explore its efficacy in preclinical and clinical settings. As the field advances, this compound may emerge as a cornerstone in the development of novel therapeutics.
17673-50-6 (Octadecanoic acid,(9Z)-9-octadecen-1-yl ester) Related Products
- 111-62-6(Ethyl oleate)
- 109-42-2(Butyl undec-10-enoate)
- 143485-69-2(13-Docosenoic acid,9-octadecen-1-yl ester)
- 76649-16-6(Ethyl trans-4-decenoate)
- 9004-96-0(Poly(ethylene glycol) Monooleate (Technical Grade ~70%))
- 31501-11-8(cis-3-Hexenyl caproate)
- 142-77-8(Butyl Oleate)
- 112-62-9(Methyl oleate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)